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Compound of Interest

Compound Name: Methyl germane

Cat. No.: B072786

Application Notes and Protocols for Methyl
Germane
Introduction

Methyl germane (CH3GeHs) is a colorless, flammable, and toxic gas that is utilized in the
semiconductor industry and for various research applications.[1][2] Due to its hazardous
properties, strict adherence to safety protocols for handling and storage is imperative to
mitigate risks of fire, explosion, and exposure.[1][3] This document provides detailed
application notes and protocols for the safe handling and storage of methyl germane, intended
for researchers, scientists, and drug development professionals.

Properties of Methyl Germane

A thorough understanding of the physical and chemical properties of methyl germane is
essential for its safe handling.
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Property Value Reference
Molecular Formula CHeGe [4]
Molecular Weight 90.70 g/mol [5]

CAS Number 1449-65-6 [4][5]
Physical State Gas [1]

Appearance Colorless gas [2]
Boiling Point -88 °C (195 K) (for Germane) [2]
Melting Point -165 °C (108 K) (for Germane) [2]
Flammability Extremely flammable gas [1]
Hazards Toxic, flammable, potentially (2]

pyrophoric

Hazard Identification and Safety Precautions

Methyl germane is classified as an extremely flammable gas that can form explosive mixtures
with air.[1][6] It is also a liquefied gas, which means it is contained under pressure and may
explode if heated.[1] Inhalation may cause respiratory irritation, and it can cause skin and
serious eye irritation.[1] Some sources also indicate that it may be fatal if inhaled.[6]

Personal Protective Equipment (PPE):
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PPE Item Specification Rationale Reference
Chemical splash
goggles or safety )

) Protects against
) glasses. A face shield

Eye Protection ) o ) splashes and gas [71[8]
is required if there is a
_ _ exposure.
risk of explosion or
large splash.
Nitrile gloves Provides a double

Hand Protection underneath neoprene barrier against skin [1][7]
gloves. contact.
Fire-resistant lab coat Protects against fire

Body Protection (e.g., Nomex). Avoid and chemical [7119]
synthetic materials. splashes.
NIOSH-certified
combination organic
vapor/acid gas )

) ) ) Protects against
Respiratory Protection  respirator or a self- ) ] ) [1][6]
. , inhalation of toxic gas.
contained breathing
apparatus (SCBA) in
case of emergency.
Protects feet from
Footwear Closed-toe shoes. [7]

spills.

Experimental Protocols: Handling Methyl Germane

All handling of methyl germane must be conducted in a controlled environment by trained

personnel.

3.1. General Handling Protocol:

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.[1]
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o Work in a well-ventilated area, preferably within a certified chemical fume hood or a glove
box with an inert atmosphere.[3][7]

o Remove all flammable materials and ignition sources (e.g., open flames, sparks, hot
surfaces) from the work area.[1][6]

o Ground and bond all containers and transfer lines to prevent static discharge.[1]

o Use only non-sparking tools.[1][10]

o Have appropriate fire extinguishing media readily available (e.g., dry chemical, carbon
dioxide).[1]

e Gas Cylinder Handling:

o

Secure the methyl germane cylinder to a stable surface.[8]

[¢]

Use a regulator and piping system compatible with methyl germane.

[¢]

Purge the system with an inert gas (e.g., nitrogen or argon) before introducing methyl
germane.[11]

[¢]

Check for leaks using a suitable leak detection solution or an appropriate gas detector.

e Gas Transfer:

o For small volume transfers, use a gas-tight syringe with a Luer-lock fitting.[9] The syringe
should have a volume at least twice that of the gas to be transferred to prevent plunger
blow-out.[8]

o For larger volumes, the cannula technique is recommended.[8]

o Perform all transfers slowly to avoid pressure buildup.

e Post-Handling:

o Close the cylinder valve after each use and when the cylinder is empty.[12]

o Purge the system with an inert gas after use.[11]
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o Wash hands and other exposed areas thoroughly with soap and water after handling.[1]

3.2. Emergency Procedures:

o Leak:

[¢]

Evacuate the area immediately.[1]

[e]

If it is safe to do so, shut off the gas supply.

o

Ventilate the area.[1]

[¢]

Do not re-enter the area until it has been confirmed to be safe by a qualified person.

o Fire:
o If a leak has ignited, do not extinguish the flame unless the leak can be stopped safely.[12]
o Use a dry chemical or carbon dioxide extinguisher.[1]
o Cool the cylinder with a water spray from a safe distance to prevent rupture.[6]

e EXxposure:

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[1]

o Skin Contact: Wash the affected area with plenty of water.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1]

Storage Protocol

Proper storage of methyl germane is critical to maintaining its stability and preventing
accidents.
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Storage Parameter  Specification Rationale Reference

. Prevents
A well-ventilated, cool, )
) accumulation of
Location dry, and segregated [1][12]
flammable vapors and
area. Store locked up. _
unauthorized access.

] Prevents over-
Keep container below o
pressurization and
Temperature 50°C (122°F). Protect ) ) [12][13]
) ) potential explosion of
from direct sunlight. )
the cylinder.

Store in tightly closed,  Prevents leaks and
Containers properly labeled ensures proper [1]

cylinders. identification.

Acids, alcohols,
) ) oxidizing agents, and Prevents violent
Incompatible Materials ) ] ] [1][13]
other combustible reactions and fires.

materials.

Store in an area with _
Prevents the buildup
o adequate general and )
Ventilation of flammable or toxic [13]
local exhaust i
o gas concentrations.
ventilation.

Waste Disposal

All materials contaminated with methyl germane, including empty cylinders and reaction
residues, must be treated as hazardous waste and disposed of in accordance with local, state,
and federal regulations.[7] Never open a container with residual material to the atmosphere.[7]

Visualizations
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Caption: Workflow for the safe handling of methyl germane.
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Caption: Key storage requirements for methyl germane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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